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Compound of Interest

Compound Name: Chitobiose octaacetate

CAS No.: 7284-18-6

Cat. No.: B1618261

Get Quote

A deep dive into the discovery, synthesis, and characterization of a pivotal carbohydrate

derivative, this guide serves as a comprehensive resource for researchers, scientists, and

professionals in drug development.

Chitobiose octaacetate, a fully acetylated derivative of the disaccharide chitobiose, holds a

significant place in the history of carbohydrate chemistry. Its isolation not only provided crucial

insights into the structure of chitin, the second most abundant polysaccharide in nature, but

also established a foundational methodology for the chemical modification of complex

carbohydrates. This technical guide explores the discovery and history of chitobiose
octaacetate, presenting key quantitative data, detailed experimental protocols from seminal

works, and visualizations of the underlying chemical processes.

Discovery and Historical Context
The journey into the chemical composition of chitin led to the first isolation of chitobiose
octaacetate in 1931 by Max Bergmann, Leonidas Zervas, and E. Silberkweit. Their pioneering

work involved the acetolysis of chitin, a process of simultaneous acetylation and glycosidic

bond cleavage. This discovery was a landmark achievement, as it provided the first chemical
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evidence for the repeating disaccharide unit, N,N'-diacetylchitobiose, that forms the polymeric

backbone of chitin.[1] The isolation of the octaacetate derivative was crucial for the

characterization of the underlying disaccharide, chitobiose, due to its crystallinity and stability,

which facilitated further structural analysis.

Physicochemical Properties
The physical and chemical properties of chitobiose octaacetate were instrumental in its initial

characterization and remain important for its use in modern chemical synthesis. While specific

data from the original 1931 publication is not readily available in modern databases,

subsequent and related studies on acetylated carbohydrates provide a basis for its expected

properties.

Property Value Source

Molecular Formula C₂₈H₄₀N₂O₁₇ -

Molecular Weight 676.62 g/mol -

Melting Point

Not consistently reported for

the octaacetate in early

literature. For comparison,

N,N'-diacetylchitobiose has a

melting point of 245-247 °C.

[2][3][4]

Optical Rotation

Specific rotation values for the

octaacetate from early

literature are not readily

available. N,N'-

diacetylchitobiose exhibits an

optical activity of [α]/D between

+15.0° and +19.0° (c = 9-11

mg/mL in water).

[3][5]

Experimental Protocols: The Genesis of a Method
The original method for the isolation of chitobiose octaacetate, as pioneered by Bergmann

and his colleagues, laid the groundwork for subsequent studies on chitin and other complex
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carbohydrates. While the full, detailed protocol from the 1931 Naturwissenschaften paper is not

widely accessible, a more comprehensive description of their work on chitin and chitobiose was

published in the Berichte der Deutschen Chemischen Gesellschaft in the same year and the

following year. These publications, combined with general knowledge of historical acetolysis

procedures, allow for a reconstruction of the likely experimental approach.

Historical Acetolysis of Chitin for the Preparation of
Chitobiose Octaacetate
This protocol is a representation of the methods likely employed in the early 20th century for

the degradation and acetylation of polysaccharides like chitin.

Materials:

Purified Chitin (from crustacean shells or other sources)

Acetic Anhydride

Concentrated Sulfuric Acid

Ethanol

Diethyl Ether

Procedure:

Suspension: A sample of finely powdered, dried chitin is suspended in a significant excess of

acetic anhydride.

Catalysis: A catalytic amount of concentrated sulfuric acid is cautiously added to the

suspension. The mixture is typically cooled in an ice bath during this addition to control the

exothermic reaction.

Reaction: The reaction mixture is stirred at a controlled, low temperature for an extended

period, often several days. This allows for the gradual breakdown of the chitin polymer and

the acetylation of the resulting oligosaccharide fragments.
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Quenching and Precipitation: The reaction mixture is then poured into a large volume of ice-

cold water or an ice-water/ethanol mixture to quench the reaction and precipitate the

acetylated products.

Isolation: The crude chitobiose octaacetate, being insoluble in water, precipitates out of the

solution. The precipitate is collected by filtration.

Purification: The crude product is then subjected to a series of washing steps, typically with

water and then ethanol, to remove residual acids and byproducts.

Recrystallization: Further purification is achieved by recrystallization from a suitable solvent,

such as ethanol or a mixture of ethanol and ether, to yield crystalline chitobiose
octaacetate.
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Figure 1. Experimental workflow for the historical isolation of chitobiose octaacetate from
chitin.

Logical Relationship in Acetolysis
The process of acetolysis involves two key transformations occurring in a concerted manner:

the cleavage of the glycosidic bonds linking the N-acetylglucosamine units and the acetylation

of the newly exposed hydroxyl groups as well as the existing hydroxyl and amino groups.
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Figure 2. Logical relationship of the key chemical transformations during acetolysis of chitin.

Significance and Modern Applications
The discovery and initial synthesis of chitobiose octaacetate were pivotal for several reasons.

Firstly, it confirmed the β-(1→4)-linkage in chitin. Secondly, it provided a stable, crystalline

derivative that could be more easily handled and analyzed than the parent polysaccharide. In

modern carbohydrate chemistry, chitobiose octaacetate and its derivatives continue to be
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valuable as starting materials for the synthesis of more complex oligosaccharides and

glycoconjugates. These molecules are crucial for studying carbohydrate-protein interactions,

developing novel biomaterials, and as potential therapeutic agents. The historical methods,

while largely supplanted by more efficient and controlled enzymatic and chemical strategies,

remain a testament to the ingenuity of early carbohydrate chemists and form the bedrock of our

current understanding of these complex biomolecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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